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Compound of Interest

Compound Name: 6-Hydroxy Chlorzoxazone-13C6

Cat. No.: B021243

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of 6-Hydroxy Chlorzoxazone-*3Ce, a stable isotope-labeled
metabolite of the muscle relaxant Chlorzoxazone, commonly used in metabolic and
pharmacokinetic studies. While a specific Safety Data Sheet (SDS) for the 13Ce-labeled
compound is not readily available, the disposal procedures should follow the guidelines for its
unlabeled counterpart, 6-Hydroxychlorzoxazone, due to their identical chemical properties.

Hazard Profile and Safety Summary

6-Hydroxychlorzoxazone is classified as a hazardous substance. It is harmful if swallowed and
causes skin and serious eye irritation.[1] The following table summarizes key quantitative
safety data derived from the SDS of the unlabeled compound.
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Personal Protective Equipment (PPE) and Handling

Before handling 6-Hydroxy Chlorzoxazone-13Ce, it is crucial to wear appropriate personal

protective equipment to minimize exposure.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing is recommended.

Gloves: Wear protective gloves. Use proper glove removal technique to avoid skin contact.

Ventilation: Handle the compound in a well-ventilated area or in a chemical fume hood.

Wash hands and face thoroughly after handling.[1] Do not eat, drink, or smoke when using this

product.[1]
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Step-by-Step Disposal Protocol

The primary recommendation for the disposal of 6-Hydroxy Chlorzoxazone-13Cs is to send it to
an approved waste disposal plant. Adherence to local, state, and federal regulations is
mandatory.

e Segregation of Waste:

o Solid Waste: Collect any solid 6-Hydroxy Chlorzoxazone-13Cs, contaminated lab materials
(e.g., weigh boats, filter paper), and empty containers in a designated, clearly labeled
hazardous waste container.

o Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and
clearly labeled hazardous waste container. Do not mix with other incompatible waste
streams.

o Contaminated Sharps: Any needles, syringes, or other sharps contaminated with the
compound must be disposed of in a designated sharps container for hazardous chemical
waste.

o Container Labeling:

o All waste containers must be clearly labeled with the full chemical name: "6-Hydroxy
Chlorzoxazone-13Ce".

o Include the appropriate hazard pictograms (e.g., GHSO7 for irritant and harmful).
o Indicate the approximate quantity of the waste.
o Storage of Waste:

o Store the sealed and labeled waste containers in a designated, secure hazardous waste
accumulation area.

o This area should be well-ventilated and away from incompatible materials.

» Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and disposal of the
hazardous waste.

o Provide the EHS or contractor with a complete inventory of the waste, including the
chemical name and quantity.

e Decontamination of Work Area:

o After completing work and preparing the waste for disposal, thoroughly decontaminate the
work surfaces and any equipment used. Use an appropriate solvent (e.g., ethanol or
methanol) followed by soap and water. Dispose of the cleaning materials as hazardous
waste.

Experimental Workflow and Disposal Decision Logic

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 6-Hydroxy Chlorzoxazone-13Cs in a laboratory setting.
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Caption: Disposal workflow for 6-Hydroxy Chlorzoxazone-13Ce.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe
handling and environmentally responsible disposal of 6-Hydroxy Chlorzoxazone-13Ce, fostering
a culture of safety and compliance within the scientific community. Always consult your
institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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